Cas no 1219982-59-8 (3-(2,4,5-Trichlorophenoxy)azetidine)

• Product Name: 3-(2,4,5-Trichlorophenoxy)azetidine
• CAS No: 1219982-59-8
• MF: C₉H₈Cl₃NO
• MW: 252.524919509888
• CID: 4687612
• Update Time: 2025-06-11

3-(2,4,5-Trichlorophenoxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2,4,5-TRICHLOROPHENOXY)AZETIDINE
• 3-(2,4,5-Trichlorophenoxy)azetidine

• Inchi： 1S/C9H8Cl3NO/c10-6-1-8(12)9(2-7(6)11)14-5-3-13-4-5/h1-2,5,13H,3-4H2
• InChI Key： RTLKXDHOHLANTD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1OC1CNC1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Topological Polar Surface Area: 21.3

Additional information on 3-(2,4,5-Trichlorophenoxy)azetidine

Research Brief on 3-(2,4,5-Trichlorophenoxy)azetidine (CAS: 1219982-59-8): Recent Advances and Applications in Chemical Biology and Medicine

The compound 3-(2,4,5-Trichlorophenoxy)azetidine (CAS: 1219982-59-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, mechanism of action, and emerging roles in drug discovery and development.

Recent studies have highlighted the versatility of 3-(2,4,5-Trichlorophenoxy)azetidine as a scaffold for designing novel bioactive molecules. Its azetidine core, combined with the trichlorophenoxy moiety, offers a promising platform for modulating biological targets, particularly in the context of enzyme inhibition and receptor binding. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of histone deacetylases (HDACs), a class of enzymes implicated in cancer and neurodegenerative diseases.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 3-(2,4,5-Trichlorophenoxy)azetidine. A recent patent (WO2023056123) describes a novel catalytic process that reduces the formation of byproducts and improves scalability. This development is particularly relevant for industrial applications, where consistent quality and cost-effectiveness are critical.

Pharmacological evaluations of 3-(2,4,5-Trichlorophenoxy)azetidine derivatives have revealed promising anti-inflammatory and antimicrobial properties. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that certain derivatives exhibit potent activity against methicillin-resistant Staphylococcus aureus (MRSA), with minimal cytotoxicity to human cells. These findings underscore the compound's potential as a lead structure for developing new antibiotics.

Despite these advancements, challenges remain in understanding the compound's pharmacokinetics and toxicity profile. Preliminary in vivo studies suggest that further optimization is needed to improve bioavailability and reduce off-target effects. Collaborative efforts between academic and industrial researchers are underway to address these limitations and accelerate the translation of 3-(2,4,5-Trichlorophenoxy)azetidine-based therapies into clinical trials.

In conclusion, 3-(2,4,5-Trichlorophenoxy)azetidine (CAS: 1219982-59-8) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and diverse biological activities make it a valuable candidate for further investigation. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its potential in treating unmet medical needs.